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Compound of Interest

Compound Name: Carvone oxide

Cat. No.: B231888

This guide provides a focused summary of the fundamental molecular characteristics of
carvone oxide, a monoterpene epoxide derived from carvone. The information presented is
intended for researchers, scientists, and professionals in the field of drug development and
chemical analysis who require precise data on this compound.

Carvone oxide is recognized for its presence in various natural sources and its potential
applications in chemical synthesis.[1] A clear understanding of its molecular formula and weight
is crucial for accurate stoichiometric calculations in experimental research and for the
characterization of novel compounds.

Molecular Formula and Weight

The key quantitative data for carvone oxide are summarized below. These values are
consistently reported across major chemical databases.[2][3][4]

Property Value Source

PubChem, NIST,

Molecular Formula C10H1402

ChemicalBook[2][3][5]
Molecular Weight 166.22 g/mol PubChem, ChemicalBook[2][3]
Molar Mass 166.22 g/mol ChemBK[4]
Exact Mass 166.099379685 Da PubChem][2]
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This data is foundational for any quantitative experimental work involving carvone oxide. It is
important to note that various isomers of carvone oxide exist, such as cis- and trans- forms,
but they share the same molecular formula and weight.[1][6]

Logical Relationship of Molecular Properties

The molecular formula of a compound is the basis from which its molecular weight is
calculated. The diagram below illustrates this fundamental logical relationship for carvone
oxide.

Molecular Formula
C10H1402

Determines

Molecular Weight
166.22 g/mol

Click to download full resolution via product page

Relationship between Molecular Formula and Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Carvone-5,6-oxide, trans-(+)- | C10H1402 | CID 442462 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Technical Overview of Carvone Oxide's Molecular
Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b231888#carvone-oxide-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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